3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate

• IUPAC Name: (3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl) benzoate
• InChI: InChI=1S/C21H18O4/c1-13-11-17(24-20(22)14-7-3-2-4-8-14)19-15-9-5-6-10-16(15)21(23)25-18(19)12-13/h2-4,7-8,11-12H,5-6,9-10H2,1H3
• InChI Key: NUAQOSQKCLRKRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC(=O)C4=CC=CC=C4
• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol

Description

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate, also known as MAB-CHMINACA, is a synthetic cannabinoid that has been identified in various herbal products and has been associated with adverse health effects.

Mechanism of Action

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate acts as a potent agonist of the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. This compound is able to cross the blood-brain barrier and bind to these receptors, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic euphoria and relaxation associated with the use of cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on the human body. Studies have shown that this compound can cause changes in heart rate, blood pressure, and body temperature. It has also been shown to affect the immune system, causing changes in cytokine production and lymphocyte proliferation. In addition, this compound has been shown to have negative effects on reproductive health, including decreased sperm count and motility.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate in lab experiments is its high potency and affinity for the CB1 and CB2 receptors. This makes it a useful tool for investigating the effects of synthetic cannabinoids on the human body. However, due to its illicit nature, obtaining this compound for research purposes can be difficult. In addition, the use of synthetic cannabinoids in lab experiments raises ethical concerns, as these compounds have been associated with adverse health effects.

Future Directions

Future research on 3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate should focus on investigating its long-term effects on the human body, as well as its potential for addiction and abuse. In addition, more research is needed to develop effective treatments for synthetic cannabinoid toxicity. Finally, efforts should be made to regulate the production and distribution of synthetic cannabinoids to prevent their illicit use and associated health risks.
Conclusion:
This compound is a synthetic cannabinoid that has been associated with adverse health effects. Despite its negative effects, this compound has been used in scientific research to investigate the effects of synthetic cannabinoids on the human body. Further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for addiction and abuse.

Synthesis Methods

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate is synthesized using a multi-step process that involves the reaction of various reagents and solvents. The exact synthesis method is not widely known due to the illicit nature of this compound.

Scientific Research Applications

3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl benzoate has been used in scientific research to investigate the effects of synthetic cannabinoids on the human body. Studies have shown that this compound has a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. This compound has also been used in studies to investigate the effects of synthetic cannabinoids on the cardiovascular system, immune system, and reproductive system.